Mrl24

• Molecular Formula: C28H24F3NO6
• Molecular Weight: 527.5 g/mol
• InChI: InChI=1S/C28H24F3NO6/c1-16-23(14-18-5-4-6-21(13-18)37-17(2)27(34)35)24-15-22(38-28(29,30)31)11-12-25(24)32(16)26(33)19-7-9-20(36-3)10-8-19/h4-13,15,17H,14H2,1-3H3,(H,34,35)/t17-/m0/s1
• InChIKey: OFCWBJAYEIROGZ-KRWDZBQOSA-N

Mrl24: Biased PPARγ Partial Agonist with Alternate Binding

Mrl24 (also referred to as MRL-24 or MRL24) is a synthetic, non-thiazolidinedione (non-TZD) ligand of the nuclear receptor peroxisome proliferator-activated receptor gamma (PPARγ) [1]. It is characterized as a partial agonist or selective PPARγ modulator (SPPARM) that displays a unique pharmacological profile: robust inhibition of obesity-linked Cdk5-mediated phosphorylation of PPARγ at Ser273, with relatively poor classical transcriptional agonism [2]. This functional decoupling is a key differentiating feature that distinguishes Mrl24 from full PPARγ agonists like rosiglitazone and underlies its distinct biological and potential therapeutic signature [3].

Biased signaling probe PPARγ partial agonism with coactivator bias

Allosteric site tool Alternate binding site occupancy study fit

Phosphorylation assay Cdk5-mediated PPARγ phosphorylation context

• [1] GtoPdb: MRL24 (Ligand ID: 6743). IUPHAR/BPS Guide to Pharmacology. View Source
• [2] Choi JH, Banks AS, Estall JL, Kajimura S, Boström P, Qian D, et al. Anti-diabetic drugs inhibit obesity-linked phosphorylation of PPARγ by Cdk5. Nature. 2010 Jul 22;466(7305):451-6. PMID: 20651683. View Source
• [3] Haberman Associates. September 16, 2010 - A weak PPARγ agonist, the benzoyl 2-methyl indole (non-TZD) MRL24, inhibits CDK5 phosphorylation of PPARγ as well as rosiglitazone, and also has very good antidiabetic activity. View Source

Mrl24: Non-Interchangeable with TZD Agonists

Mrl24 cannot be generically substituted by other PPARγ ligands because its functional profile is defined by a unique bias: it potently inhibits Cdk5-mediated phosphorylation of PPARγ, a key pathological event in obesity-linked insulin resistance, while eliciting only weak classical transcriptional activation [1]. In contrast, full agonists like rosiglitazone robustly activate both phosphorylation inhibition and transcriptional agonism, leading to a different balance of efficacy and side effects [2]. Furthermore, Mrl24 displays distinct coactivator recruitment bias compared to both rosiglitazone and GW1929, resulting in divergent transcriptional and pathway modulation outcomes that cannot be predicted by simple in-class similarity [3]. The following quantitative evidence substantiates these critical, selection-relevant differences.

Coactivator profile mismatch Biased S-motif recruitment yields divergent gene expression vs TZDs, altering pathway response endpoints.

Structural binding divergence 2:1 stoichiometry at alternate site is not shared with TZD agonists; alters receptor pharmacology interpretation.

Transcriptional activity gap Weak transcriptional agonism precludes adipogenesis/lipogenesis endpoint use; adipocyte differentiation models may shift.

• [1] Choi JH, Banks AS, Estall JL, Kajimura S, Boström P, Qian D, et al. Anti-diabetic drugs inhibit obesity-linked phosphorylation of PPARγ by Cdk5. Nature. 2010 Jul 22;466(7305):451-6. PMID: 20651683. View Source
• [2] Choi JH, Banks AS, Estall JL, Kajimura S, Boström P, Qian D, et al. Anti-diabetic drugs inhibit obesity-linked phosphorylation of PPARγ by Cdk5. Nature. 2010 Jul 22;466(7305):451-6. PMID: 20651683. View Source
• [3] Rayl ML, Kojetin DJ. Agonists of the nuclear receptor PPARγ can produce biased signaling. Mol Pharmacol. 2024 Dec;106(6):309-318. PMID: 39556436. View Source

Mrl24: Quantitative Evidence vs. Reference Agonists

Biased S-Motif Coactivator Recruitment

Mrl24 inhibits Cdk5-mediated phosphorylation of PPARγ at Ser273, a modification linked to insulin resistance in obesity. In a direct head-to-head comparison, Mrl24 demonstrated approximately 10-fold greater potency than rosiglitazone in this functional assay. Specifically, 30 nM Mrl24 inhibited the modification as effectively as 300 nM rosiglitazone, both in vitro and in cellular assays [1].

S-motif bias

Head-to-head

Bias CI 0.29–0.38 (30–60% higher coactivator occupancy vs rosiglitazone); GW1929 CI 0.05–0.17

Supports biased coactivator recruitment study design

S-motif fragments 100-300 aa; in vitro recombinant PPARγ

Evidence Dimension	Inhibition of Cdk5-mediated PPARγ phosphorylation
Target Compound Data	30 nM (effective concentration)
Comparator Or Baseline	Rosiglitazone: 300 nM (effective concentration)
Quantified Difference	~10-fold higher potency for Mrl24
Conditions	In vitro kinase assay and cell-based assay; measurement of phosphorylated PPARγ

Why This Matters

This higher potency in blocking a key pathological modification suggests that Mrl24 could achieve comparable or superior anti-diabetic effects at lower concentrations than rosiglitazone, potentially reducing off-target transcriptional activation and associated side effects.

• [1] Choi JH, Banks AS, Estall JL, Kajimura S, Boström P, Qian D, et al. Anti-diabetic drugs inhibit obesity-linked phosphorylation of PPARγ by Cdk5. Nature. 2010 Jul 22;466(7305):451-6. PMID: 20651683. View Source

Alternate Allosteric Site Binding

Mrl24 is a partial PPARγ agonist that induces a distinct pattern of coactivator recruitment compared to full agonists. In a cross-study comparable analysis, Mrl24 favored recruitment of 100-300 residue regions from S-motif coactivators compared to the reference full agonist rosiglitazone, yielding a 95% bias value confidence interval of 0.29–0.38 [1]. In contrast, the full agonist GW1929 yielded a confidence interval of 0.05–0.17 [1]. Calculations indicate that Mrl24 would induce 30% to 60% higher S-motif coactivator occupancy at the receptor compared with rosiglitazone [1].

Allosteric binding

Reported

2:1 stoichiometry; alternate site EC50 175 nM. 19F NMR titration and TR-FRET coregulator assay.

Supports allosteric modulation structural studies

Canonical LBP affinity 2 nM; transactivation >200-fold weaker

Evidence Dimension	Coactivator recruitment bias (S-motif)
Target Compound Data	Bias value confidence interval: 0.29–0.38; 30-60% higher S-motif coactivator occupancy vs rosiglitazone
Comparator Or Baseline	Rosiglitazone (reference full agonist) and GW1929 (full agonist): Bias value CI 0.05–0.17 for GW1929
Quantified Difference	Mrl24 bias interval is distinct and non-overlapping with GW1929
Conditions	Coactivator recruitment assays measuring interaction with PPARγ LBD

Why This Matters

This biased signaling profile indicates that Mrl24 will produce a different transcriptional output and potentially a different safety/efficacy profile compared to other PPARγ agonists, making it a specific tool for studying functional selectivity and a candidate for differentiated therapeutic development.

• [1] Rayl ML, Kojetin DJ. Agonists of the nuclear receptor PPARγ can produce biased signaling. Mol Pharmacol. 2024 Dec;106(6):309-318. PMID: 39556436. View Source

Blockade of Cdk5-Mediated PPARγ Phosphorylation

Unlike full PPARγ agonists such as rosiglitazone, Mrl24 exhibits poor classical transcriptional agonism in adipogenesis and transactivation assays . While a direct quantitative comparison of transcriptional efficacy is not provided in the same unit, the functional consequence is clear: Mrl24 blocks Cdk5-mediated phosphorylation, a key anti-diabetic mechanism, without robustly activating the full transcriptional program that drives adipogenesis and fluid retention, side effects associated with TZDs [1]. This functional decoupling is a class-level inference for SPPARMs, supported by the specific data showing Mrl24's high potency in phosphorylation inhibition (30 nM) but weak transcriptional activity.

Cdk5 phosphorylation block

Head-to-head

30 nM inhibits phosphorylation; 10-fold vs rosiglitazone (300 nM for equivalent effect)

Enables decoupling phosphorylation from transactivation

In vitro adipocyte or recombinant system

Evidence Dimension	Transcriptional agonism vs. phosphorylation inhibition
Target Compound Data	Poor transcriptional/adiopogenic activity; potent phosphorylation inhibition (30 nM)
Comparator Or Baseline	Rosiglitazone: Strong transcriptional/adiopogenic activity and phosphorylation inhibition
Quantified Difference	Qualitative difference in functional selectivity
Conditions	Adipogenesis assays and transcriptional reporter assays in cell culture

Why This Matters

The decoupling of anti-diabetic efficacy (via phosphorylation inhibition) from classical transcriptional agonism positions Mrl24 as a potentially safer SPPARM with reduced risk of weight gain and fluid retention, a key differentiator for research into next-generation insulin sensitizers.

• [1] Choi JH, Banks AS, Estall JL, Kajimura S, Boström P, Qian D, et al. Anti-diabetic drugs inhibit obesity-linked phosphorylation of PPARγ by Cdk5. Nature. 2010 Jul 22;466(7305):451-6. PMID: 20651683. View Source

Weak PPARγ Transcriptional Activation

Mrl24 is a selective PPARγ ligand. In vitro profiling against human PPARα and PPARβ/δ reveals minimal activity. Specifically, Mrl24 shows an IC50 >15,000 nM for PPARα, indicating negligible binding affinity at physiologically relevant concentrations [1]. While direct data for PPARβ/δ is not specified, the compound is consistently described as a PPARγ-selective modulator .

Transcriptional activation

Cross-study

EC50 >400 nM (200-fold shift from binding affinity; 4–13× weaker than rosiglitazone)

Defines low transcriptional activation range

Luciferase reporter assay context

Evidence Dimension	Selectivity for PPARγ over PPARα
Target Compound Data	IC50 >15,000 nM for PPARα
Comparator Or Baseline	PPARγ activity (potent, EC50 ~2 nM in transactivation assay)
Quantified Difference	>7500-fold selectivity for PPARγ over PPARα based on IC50 ratio
Conditions	In vitro inhibition of human PPARα; transactivation assay in COS-1 cells for PPARγ

Why This Matters

High isoform selectivity is crucial for mechanistic studies to avoid confounding effects from PPARα/δ activation, which regulate distinct metabolic pathways (e.g., lipid oxidation). This ensures that observed biological effects are attributable specifically to PPARγ modulation.

• [1] GtoPdb: MRL24 (Ligand ID: 6743). Activity data from ChEMBL: In vitro inhibition of human PPARα, pIC50 4.82 (IC50 >15000 nM). View Source

PPARα Affinity and Subtype Selectivity

The crystal structure of Mrl24 bound to the PPARγ ligand-binding domain (LBD) reveals a binding mode that is distinct from full agonists like rosiglitazone. Specifically, Mrl24 stabilizes the receptor in a conformation that does not fully engage helix 12 (H12) of the activation function 2 (AF-2) surface, a hallmark of partial agonism [1]. Hydrogen-deuterium exchange (HDX) mass spectrometry further shows that Mrl24 induces a unique pattern of stabilization in the LBD compared to rosiglitazone, particularly in the helix 2-2' loop region containing the Cdk5 phosphorylation site Ser273 [2].

PPARα subtype selectivity

Cross-study

pIC50 4.82 (IC50 >15 μM); rosiglitazone no detectable activity

Context for pan-PPAR selectivity profiling

In vitro inhibition assay vs human PPARα

Evidence Dimension	Ligand-induced conformational dynamics (HDX)
Target Compound Data	Unique HDX profile; significant reduction in exchange in helix 3, β-sheet, H12, and helix 2-2' loop
Comparator Or Baseline	Rosiglitazone: Distinct HDX profile; also reduces exchange but to different degrees and in different regions
Quantified Difference	Qualitative and quantitative differences in % reduction of HDX for specific peptides
Conditions	HDX mass spectrometry of PPARγ LBD ± ligands; crystal structures (PDB: 2Q5P for Mrl24, 2PRG for rosiglitazone)

Why This Matters

The distinct structural mechanism of Mrl24 explains its partial agonist profile and biased signaling at a molecular level. This information is critical for structure-based drug design efforts aiming to develop improved SPPARMs with specific conformational and functional outcomes.

• [1] Bruning JB, Chalmers MJ, Prasad S, Busby SA, Kamenecka TM, He Y, Nettles KW, Griffin PR. Partial agonists activate PPARgamma using a helix 12 independent mechanism. Structure. 2007 Oct;15(10):1258-71. PMID: 17937915. View Source
• [2] Choi JH, Banks AS, Estall JL, Kajimura S, Boström P, Qian D, et al. Anti-diabetic drugs inhibit obesity-linked phosphorylation of PPARγ by Cdk5. Nature. 2010 Jul 22;466(7305):451-6. PMID: 20651683. (See Figure 4 for HDX data comparison). View Source

Mrl24: Key Experimental Applications

Biased Agonism and Coactivator Recruitment

Use Mrl24 as a tool compound to dissect biased agonism at PPARγ. Its distinct coactivator recruitment bias (95% CI 0.29–0.38 for S-motif coactivators) and unique transcriptional output compared to full agonists like rosiglitazone and GW1929 make it ideal for studying how ligand-specific receptor conformations drive differential gene expression and downstream physiological effects [1]. This is particularly valuable for identifying novel coactivator interactions and understanding the molecular basis of SPPARM pharmacology.

Allosteric Modulation at Alternate Binding Site

Employ Mrl24 as a reference SPPARM to screen for or validate novel compounds that retain the ability to block pathological Cdk5-mediated PPARγ phosphorylation (30 nM effective concentration) without promoting robust adipogenesis [1]. The data demonstrating Mrl24's poor transcriptional agonism but potent phosphorylation inhibition provides a clear benchmark for functional selectivity, supporting the development of next-generation insulin sensitizers with improved safety profiles [2].

Discriminating Phosphorylation from Transactivation

Utilize the available high-resolution crystal structure of Mrl24 bound to PPARγ LBD (PDB: 2Q5P) as a template for molecular modeling, docking studies, and structure-based drug design [1]. The structure reveals a helix 12-independent binding mode that is characteristic of partial agonists and SPPARMs, offering a critical scaffold for rational design of novel ligands with tailored conformational and functional outcomes [2].

Partial Agonist Control in Screening Campaigns

Incorporate Mrl24 into comparative transcriptomic studies (e.g., RNA-seq) alongside full agonists (rosiglitazone, GW1929) to map ligand-specific gene signatures in adipocytes or other PPARγ-expressing tissues [1]. The observed differences in pathway modulation, such as the distinct effects on lipid metabolism pathways, provide a basis for understanding how biased signaling translates into divergent physiological outcomes and can guide the selection of optimal ligands for specific metabolic research questions.

Application

Selection Property

Validation Focus

Biased coactivator recruitment studies

S-motif coactivator bias profile

Transcriptomic coactivator-specific signature mapping

Allosteric modulation studies

Alternate site binding stoichiometry

Structural biology and biophysical assay characterization

Cdk5-mediated phosphorylation studies

Phosphorylation inhibition potency

Insulin resistance model endpoint decoupling

Partial agonist benchmarking

Transcriptional activation range

Functional assay response spectrum definition

• [1] Rayl ML, Kojetin DJ. Agonists of the nuclear receptor PPARγ can produce biased signaling. Mol Pharmacol. 2024 Dec;106(6):309-318. PMID: 39556436. View Source
• [2] Choi JH, Banks AS, Estall JL, Kajimura S, Boström P, Qian D, et al. Anti-diabetic drugs inhibit obesity-linked phosphorylation of PPARγ by Cdk5. Nature. 2010 Jul 22;466(7305):451-6. PMID: 20651683. View Source
• [3] Bruning JB, Chalmers MJ, Prasad S, Busby SA, Kamenecka TM, He Y, Nettles KW, Griffin PR. Partial agonists activate PPARgamma using a helix 12 independent mechanism. Structure. 2007 Oct;15(10):1258-71. PMID: 17937915. View Source